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Compound of Interest

Compound Name: Bombykol

Cat. No.: B110295 Get Quote

For researchers and scientists in drug development and related fields, the proper handling and

disposal of semiochemicals like Bombykol are paramount for maintaining a safe and compliant

laboratory environment. This guide provides essential, step-by-step procedures for the safe

disposal of Bombykol, ensuring minimal environmental impact and adherence to safety

protocols.

Understanding Bombykol: Key Properties
A foundational step in safe handling and disposal is understanding the substance's properties.

Bombykol, the sex pheromone of the silkworm moth, Bombyx mori, is a long-chain alcohol.[1]

[2] While a Safety Data Sheet (SDS) from one supplier indicates that Bombykol is not

classified as a hazardous substance or mixture, it is crucial to follow standard laboratory safety

precautions.[3]
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Property Value Reference

Chemical Formula C16H30O [1][3]

Molecular Weight 238.41 g/mol [1][3]

CAS Number 765-17-3 [3]

Appearance
Not specified, but is a long-

chain alcohol
[1]

Hazard Classification
Not a hazardous substance or

mixture
[3]

Standard Operating Procedure for Bombykol
Disposal
Even though Bombykol is not classified as hazardous, responsible laboratory practice dictates

a cautious and systematic approach to the disposal of any chemical agent. The following

procedure is based on general best practices for laboratory chemical waste management and

should be adapted to comply with your institution's specific guidelines and local regulations.[4]

[5][6]

Step 1: Personal Protective Equipment (PPE)

Before handling Bombykol for disposal, ensure you are wearing appropriate PPE. This

includes:

Safety goggles with side-shields to protect your eyes.[3]

Chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[3]

A lab coat or other protective clothing.[3]

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent accidental reactions.[5][7]
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Solid Waste: Collect any solid materials contaminated with Bombykol, such as absorbent

pads, used vials, or contaminated gloves, in a designated, clearly labeled waste container.[6]

[8] The container should be made of a material compatible with alcohols.

Liquid Waste: If you have a solution of Bombykol, it should be collected in a separate, leak-

proof container labeled "Bombykol Waste" or as per your institution's chemical waste

labeling protocol.[4][6] Do not mix Bombykol solutions with other chemical waste streams

unless specifically permitted by your institution's hazardous waste management plan.[4]

Step 3: Spill Management

In the event of a small spill, absorb the liquid with a non-reactive absorbent material like

diatomite or universal binders.[3] Decontaminate the surface by scrubbing with alcohol.[3]

Collect all contaminated materials and place them in the designated solid waste container. For

larger spills, evacuate the area and follow your institution's emergency spill response

procedures.

Step 4: Final Disposal

The ultimate disposal of chemical waste must be handled by a licensed and reputable waste

disposal company.[4][5]

Ensure all waste containers are securely sealed and properly labeled with the contents and

any associated hazards (even if minimal).[4][5]

Arrange for pickup by your institution's designated hazardous waste management service.

They will transport the waste to a treatment, storage, and disposal facility (TSDF) for final,

compliant disposal.[4]

Never dispose of Bombykol or its containers in the regular trash or down the sanitary sewer.[9]

[10] While some dilute, non-hazardous aqueous solutions may be permissible for sewer

disposal under specific local regulations, it is best practice to treat all chemical waste with

caution and dispose of it through the proper channels.

Experimental Protocols
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No specific experimental protocols for the disposal of Bombykol were found in the reviewed

literature. The recommended disposal procedure is based on established best practices for

general laboratory chemical waste management.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Bombykol in a

laboratory setting.
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Caption: Workflow for the proper disposal of Bombykol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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